Cas no 365542-25-2 (methyl 2-hydroxy-6-[(1E,3E)-4-phenylbuta-1,3-dienyl]benzoate)

• Product Name: methyl 2-hydroxy-6-[(1E,3E)-4-phenylbuta-1,3-dienyl]benzoate
• CAS No: 365542-25-2
• MF: C₁₈H₁₆O₃
• MW: 280.317845344543
• CID: 1476191
• PubChem ID: 46735326
• Update Time: 2025-04-21

methyl 2-hydroxy-6-[(1E,3E)-4-phenylbuta-1,3-dienyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-6-[(1E,3E)-4-phenylbuta-1,3-dienyl]benzoate
• Benzoic a<wbr>
• Methyl 2-<wbr>
• LogP
• 2-HYDROXY-6-(4-PHENYL-BUTA-1,3-DIENYL)-BENZOIC ACID METHYL ESTER
• 365542-25-2
• METHYL 2-HYDROXY-6-[(1E,3E)-4-PHENYLBUTA-1,3-DIEN-1-YL]BENZOATE
• Methyl 2-hydroxy-6-((1E,3E)-4-phenylbuta-1,3-dien-1-yl)benzoate
• MFCD12546720

• Inchi： 1S/C18H16O3/c1-21-18(20)17-15(12-7-13-16(17)19)11-6-5-10-14-8-3-2-4-9-14/h2-13,19H,1H3/b10-5+,11-6+
• InChI Key： IKSVULXRGCHDJI-YOYBCKCWSA-N
• SMILES： OC1=CC=CC(/C=C/C=C/C2C=CC=CC=2)=C1C(=O)OC

Computed Properties

• Exact Mass: 280.10998
• Monoisotopic Mass: 280.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53